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Compound of Interest

Compound Name: 2-Amino-5-diethylaminopentane

Cat. No.: B108754

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Amino-5-
diethylaminopentane (CAS No. 140-80-7). Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties

2-Amino-5-diethylaminopentane is a colorless liquid with a faint amine odor.[1] It is soluble in
water and organic solvents such as alcohol.[1][2] This compound is primarily used as an
intermediate in the synthesis of pharmaceuticals, including antimalarial drugs like quinacrine.[1]

[3]

Table 1: Physical and Chemical Properties of 2-Amino-5-diethylaminopentane
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Property Value Source
CAS Number 140-80-7 [415]
Molecular Formula CoH22N2 [1][4]
Molecular Weight 158.28 g/mol [41[5]
Appearance Colorless clear liquid [1114]
Boiling Point ~200-210°C 0T atsy [1][3][6]
mmHg
Melting Point -50°C; 37.5°C (estimate) [11[3]
Density 0.817 g/mL at 25°C [2][5]

Refractive Index

n20/D 1.4429

[21(51(7]

Flash Point 68°C (154.4°F) - closed cup [5]
Solubility Soluble in water and alcohol [1][2]
Purity >97% [5]

Safety and Hazards

2-Amino-5-diethylaminopentane is a toxic and corrosive compound.[1][3] It can cause severe

skin burns and eye damage.[6][7] Inhalation, ingestion, or skin contact may lead to severe

injury or death, with the effects of exposure potentially being delayed.[3][8] It is a combustible

liquid and its vapors may form explosive mixtures with air.[2][8]

Table 2: Hazard Identification and Safety Information

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://cymitquimica.com/products/10-F032712/140-80-7/2-amino-5-diethylaminopentane/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a48806
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://cymitquimica.com/products/10-F032712/140-80-7/2-amino-5-diethylaminopentane/
https://cymitquimica.com/products/10-F032712/140-80-7/2-amino-5-diethylaminopentane/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a48806
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://cymitquimica.com/products/10-F032712/140-80-7/2-amino-5-diethylaminopentane/
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8137902_EN.htm
https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8137902_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8137902.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a48806
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8137902.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a48806
https://www.echemi.com/produce/pr2204067125-2-amino-5-diethylaminopentane.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a48806
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8137902.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a48806
https://www.benchchem.com/product/b108754?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8137902_EN.htm
https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.echemi.com/produce/pr2204067125-2-amino-5-diethylaminopentane.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8137902_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8137902.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

. GHS . Hazard
Hazard Description . Signal Word
Pictogram Statements
Toxic by
] ) H314: Causes
ingestion, _
severe skin
Acute Toxicity inhalation, and GHSO05 Danger
] ] burns and eye
skin absorption.
damage.[5][6][7]
[11[3]
Skin

Corrosion/Irritatio

n

Causes severe
skin burns.[6][7]

H315: Causes

skin irritation.[6]

Eye

Damage/Irritation

Causes serious
eye damage.[6]
[7]

H319: Causes
serious eye

irritation.[6]

Flammability

Combustible
liquid.[2][6]

H227:
Combustible
liquid.[6]

Handling Protocols

3.1. Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling 2-Amino-5-diethylaminopentane.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[6]

[°]

Skin Protection: Wear fire/flame resistant and impervious clothing.[9] Chemical-resistant

gloves must be worn and inspected before use.[6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate filter (e.g., type ABEK (EN14387)).[5][6][9]

General Hygiene: Do not eat, drink, or smoke when using this product.[6] Wash hands

thoroughly after handling.[6]
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3.2. Safe Handling Workflow

Handling should always occur in a well-ventilated area, preferably within a chemical fume
hood.[6][8] Use non-sparking tools and take precautionary measures against static discharge.

[6]
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Preparation

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

:

Verify Fume Hood is Operational

Handling
y

Work Inside Chemical Fume Hood

l

Use Non-Sparking Tools

l

Dispense Chemical Carefully

Post-Handling
Y

Securely Close Container

:

Clean Work Area

:

Dispose of Waste Properly

l

Doff and Store PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Amino-5-diethylaminopentane.
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Storage Procedures

Proper storage is essential to maintain the quality and stability of 2-Amino-5-
diethylaminopentane.

4.1. Storage Conditions

Store in a cool, dry, dark, and well-ventilated place.[1][8][10]

Keep containers tightly sealed to prevent exposure to air and moisture.[6][8]

Store locked up and in a secure, labeled area away from untrained individuals.[1][8]

Protect containers from physical damage.[1][8]

4.2. Incompatible Materials

2-Amino-5-diethylaminopentane is incompatible with the following materials and should be
stored separately:

Acids[2][7]

 |Isocyanates[2][7][8]

+ Halogenated organics[2][7][8]

o Peroxides[2][7][8]

e Phenols (acidic)[2][7][8]

« Epoxides[2][7][8]

¢ Anhydrides[2][7][8]

« Acid halides[2][7][8]

e Strong reducing agents (may generate flammable hydrogen gas)[1][2][7]
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Store 2-Amino-5-diethylaminopentane

Cool, Dry, Dark, Well-Ventilated Area
Tightly Sealed Container
Locked and Labeled

Store Away From Incompatible Materials

Peroxides
Strong Reducing Agents

ACIdS
Isocyanates
Halogenated Organics

Click to download full resolution via product page

Caption: Storage Guidelines for 2-Amino-5-diethylaminopentane.

Emergency Protocols

Table 3: First Aid Measures

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b108754?utm_src=pdf-body-img
https://www.benchchem.com/product/b108754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation . —_
artificial respiration (do not use mouth-to-
mouth). Seek immediate medical attention.[6][8]
Immediately remove all contaminated clothing.
Skin Contact Flush skin with running water for at least 20

minutes. Seek immediate medical attention.[3]

Immediately flush eyes with running water for at

least 20 minutes, removing contact lenses if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][8]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1][6]

5.1. Accidental Release Measures

Evacuate personnel to a safe area and ensure adequate ventilation.[6]

Remove all sources of ignition and use non-sparking, explosion-proof equipment.[6]

Prevent the chemical from entering drains, water sources, or sewers.[6][8]

Contain the spill with dikes if necessary.[8]

Collect the spilled material using appropriate tools and place it in a suitable, closed container
for disposal.[6]

5.2. Fire Fighting Measures
e This material is combustible but may not ignite readily.[2][8]

o Use an extinguishing agent suitable for the surrounding fire.[8]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.guidechem.com/encyclopedia/2-amino-5-diethylaminopentane-dic3067.html
https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.chemicalbook.com/msds/2-amino-5-diethylaminopentane.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8137902.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB8137902_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

o Firefighters should wear positive pressure self-contained breathing apparatus (SCBA).[8]
e Heated containers may explode.[2][8] Vapors can form explosive mixtures with air.[2][8]

o Contact with metals may evolve flammable hydrogen gas.[2][8]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
The material may be sent to a licensed chemical destruction plant or disposed of via controlled
incineration with flue gas scrubbing.[9] Do not contaminate water, foodstuffs, or soil.[9]
Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108754#handling-and-storage-procedures-for-2-
amino-5-diethylaminopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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